Cas no 102814-04-0 (Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-)
102814-04-0 structure
Product Name:Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-
CAS No:102814-04-0
MF:C20H37N3O6S
MW:447.589284658432
CID:125281
PubChem ID:3260292
Update Time:2025-04-18
Glycine, L-g-glutamyl-S-decyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-
- 2-amino-5-[[1-(carboxymethylamino)-3-decylsulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
- S-DECYLGLUTATHIONE
- Glycine,L-g-glutamyl-S-decyl-L-cysteinyl
- AKOS015843243
- 102814-04-0
- DTXSID40390755
- SCHEMBL2091563
- s-decyl-glutathione
-
- Inchi： 1S/C20H37N3O6S/c1-2-3-4-5-6-7-8-9-12-30-14-16(19(27)22-13-18(25)26)23-17(24)11-10-15(21)20(28)29/h15-16H,2-14,21H2,1H3,(H,22,27)(H,23,24)(H,25,26)(H,28,29)
- InChI Key： XAAOGZMKEJNHLW-UHFFFAOYSA-N
- SMILES： S(CC(C(NCC(=O)O)=O)NC(CCC(C(=O)O)N)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 447.24000
- Monoisotopic Mass: 447.24030708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 19
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 184Ų
Experimental Properties
- PSA: 184.12000
- LogP: 3.22010
Glycine, L-g-glutamyl-S-decyl-L-cysteinyl- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Glycine, L-g-glutamyl-S-decyl-L-cysteinyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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